Cas no 2227688-31-3 (rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide)

• Product Name: rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide
• CAS No: 2227688-31-3
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 6100076
• PubChem ID: 165592234
• Update Time: 2025-07-22

rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide
• EN300-1653258
• rac-1-[(1R,3S)-3-aminocyclopentyl]-N,N-dimethylmethanesulfonamide
• 2227688-31-3

• Inchi： 1S/C8H18N2O2S/c1-10(2)13(11,12)6-7-3-4-8(9)5-7/h7-8H,3-6,9H2,1-2H3/t7-,8+/m1/s1
• InChI Key： ZGIPMSHYEDQXNM-SFYZADRCSA-N
• SMILES： S(C[C@@H]1CC[C@@H](C1)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 206.10889899g/mol
• Monoisotopic Mass: 206.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide

Professional Introduction to rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide (CAS No. 2227688-31-3)

Rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide, a compound with the CAS number 2227688-31-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The precise stereochemistry of this molecule, characterized by the presence of a chiral center at the 1-position and an amine group at the 3-position, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide is composed of a cyclopentyl ring substituted with an amine group and dimethylsulfonyl groups. This configuration imparts specific electronic and steric properties that are critical for its biological activity. The presence of both stereocenters enhances the complexity of the molecule, making it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways by interacting with specific targets. The compound rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide has been identified as a potential lead compound due to its ability to interact with various enzymes and receptors. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases.

The synthesis of rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The stereochemistry of the cyclopentyl ring must be precisely controlled to maintain the biological activity of the compound. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to achieve the desired stereochemical purity.

One of the key challenges in the development of this compound is its solubility and bioavailability. The presence of multiple polar functional groups can make it difficult to dissolve in common solvents used in biological assays. To address this issue, researchers have explored various solubilization strategies, including co-crystallization with suitable excipients and formulation in lipid-based delivery systems.

Evaluation of the pharmacological properties of rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymatic activities relevant to inflammation and pain pathways. In vivo studies have shown promising results in animal models of inflammation, indicating potential therapeutic efficacy.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies have shown that it exhibits low toxicity at relevant doses, suggesting its potential for safe clinical use. However, further extensive toxicological studies are required to fully assess its safety profile before human clinical trials can be initiated.

The development of novel pharmaceutical agents is often accompanied by regulatory challenges. To ensure compliance with regulatory requirements, detailed documentation of synthetic procedures, analytical data, and pharmacological studies must be provided. The regulatory landscape for new drug candidates is complex and requires careful navigation by pharmaceutical companies.

The future direction of research on rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide includes further optimization of its chemical structure to enhance its pharmacological properties. Additionally, exploring new therapeutic applications and conducting clinical trials will be essential steps in bringing this compound closer to clinical use.

In conclusion, rac-1-(1R,3S)-3-aminocyclopentyl-N,N-dimethylmethanesulfonamide (CAS No. 2227688-31-3) represents a significant advancement in pharmaceutical chemistry with promising therapeutic potential. Its unique structural features and biological activities make it a valuable candidate for further investigation in drug discovery and development.